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Compound of Interest

Compound Name: Ritonavir-13C3

Cat. No.: B1169842

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Ritonavir-13C3, an isotopically labeled form of
Ritonavir. The guidance provided is based on the safety data sheets for Ritonavir, as the
carbon-13 isotope does not alter its chemical properties or associated hazards.

Personal Protective Equipment (PPE)

Strict adherence to recommended personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following table summarizes the required PPE for
handling Ritonavir-13C3.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1169842?utm_src=pdf-interest
https://www.benchchem.com/product/b1169842?utm_src=pdf-body
https://www.benchchem.com/product/b1169842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Standard/Specificat
ion

Purpose

Eye Protection

Safety glasses with

side shields or

goggles

European Standard
EN166 or OSHA 29
CFR 1910.133

To protect eyes from

dust and splashes.[1]

[2]

Hand Protection

Compatible chemical-
resistant gloves (e.g.,
Nitrile)

EN374, ASTM F1001
or international

equivalent

To prevent skin
contact. Itis
recommended to wear
two layers of
impervious disposable
gloves.[3]

Body Protection

Long-sleeved lab coat

Not specified

To protect skin and
personal clothing from

contamination.[2][4]

Respiratory Protection

NIOSH/MSHA or
European Standard
EN 149 approved

respirator

Follow OSHA
respirator regulations
in 29 CFR 1910.134
or European Standard
EN 149

Required when
ventilation is
inadequate, if
exposure limits are
exceeded, or if
irritation or other
symptoms are

experienced.[1]

Health Hazard Information

Ritonavir is classified as a hazardous substance. Understanding its potential health effects is
vital for safe handling.
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Hazard Classification

Description

Acute Toxicity

Harmful if swallowed, in contact with skin, or if
inhaled.[2][5]

Eye Irritation

Causes serious eye irritation.[5]

Carcinogenicity

Suspected of causing cancer.[5]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[5]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[5]

This product does not contain any hazardous materials with occupational exposure limits

established by region-specific regulatory bodies.[1]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Aspect Procedure
Use only outdoors or in a well-ventilated area.[1]
Ventilation Local exhaust ventilation or work under a fume

hood is recommended.[3]

Handling Practices

Avoid breathing dust, fumes, gas, mist, vapors,
or spray.[1] Wash face, hands, and any exposed
skin thoroughly after handling.[1] Do not eat,
drink, or smoke when using this product.[1]

Minimize dust generation.[3]

Storage

Keep container tightly closed in a dry and well-
ventilated place.[1] For maintaining product
quality, it is recommended to keep it

refrigerated.[1]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation

persists, call a physician.[1][2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[1][2]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur. Do NOT induce vomiting.[1][2]

Operational and Disposal Plans

A systematic approach to handling and disposing of Ritonavir-13C3 is essential for operational
efficiency and safety.

Experimental Workflow

The following diagram outlines the standard workflow for handling Ritonavir-13C3 in a
laboratory setting.
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Ritonavir-13C3 Handling Workflow
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Disposal Plan

Proper disposal of Ritonavir-13C3 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal:
o Dispose of contents and containers to an approved waste disposal plant.[1]

» Contaminated paraphernalia such as empty vials, syringes, gloves, and gowns should be
managed as "trace chemotherapy waste" and incinerated at a hazardous or medical waste
incinerator.[6]

Spill Management:

« In case of a spill, sweep up the material and shovel it into suitable, closed containers for
disposal.[1]

» Avoid dust formation during cleanup.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169842#personal-protective-equipment-for-
handling-ritonavir-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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